Cas no 94500-54-6 (Benzo[a]pyrene,11-(chloromethyl)- (9CI))

• Product Name: Benzo[a]pyrene,11-(chloromethyl)- (9CI)
• CAS No: 94500-54-6
• MF: C₂₁H₁₃Cl
• MW: 300.78092455864
• CID: 808840
• PubChem ID: 56771
• Update Time: 2025-04-19

Benzo[a]pyrene,11-(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,11-(chloromethyl)- (9CI)
• 11-(chloromethyl)benzo[a]pyrene
• 11-chloromethylbenzo(a)pyrene
• DTXSID20241514
• 94500-54-6
• 11-CHLOROMETHYLBENZO[A]PYRENE
• Benzo[a]pyrene, 11-(chloromethyl)-
• BENZO(a)PYRENE, 11-(CHLOROMETHYL)-
• CCRIS 2525
• QT5RFB27R5
• BRN 5561773

• Inchi： 1S/C21H13Cl/c22-12-17-11-15-6-3-5-13-8-9-16-10-14-4-1-2-7-18(14)20(17)21(16)19(13)15/h1-11H,12H2
• InChI Key： YNFWZKLFAYROMP-UHFFFAOYSA-N
• SMILES： ClCC1C=C2C=CC=C3C=CC4=CC5C=CC=CC=5C=1C4=C23

Computed Properties

• Exact Mass: 300.071
• Monoisotopic Mass: 300.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 6.7

Experimental Properties

• Density: 1.344
• Boiling Point: 521.9°Cat760mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.851